Cas no 2229194-23-2 (methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate)
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
- EN300-1802794
- 2229194-23-2
-
- Inchi: 1S/C12H12O3S/c1-15-12(14)7-9(13)11-6-8-4-2-3-5-10(8)16-11/h2-6,9,13H,7H2,1H3
- InChI Key: JDNLRZVIRIZCLH-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C(CC(=O)OC)O
Computed Properties
- Exact Mass: 236.05071541g/mol
- Monoisotopic Mass: 236.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.8Ų
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802794-0.05g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1802794-0.1g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1802794-0.25g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1802794-0.5g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1802794-1.0g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1802794-2.5g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1802794-5.0g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1802794-10.0g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1802794-1g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1802794-5g |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate |
2229194-23-2 | 5g |
$2650.0 | 2023-09-19 |
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
Research Briefing on Methyl 3-(1-Benzothiophen-2-yl)-3-hydroxypropanoate (CAS: 2229194-23-2) in Chemical Biology and Pharmaceutical Applications
Methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate (CAS: 2229194-23-2) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiophene core and hydroxypropanoate moiety, has recently emerged as a key building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate as a precursor in the synthesis of small molecule inhibitors targeting protein-protein interactions. The research team successfully utilized this compound to develop a series of potent and selective inhibitors of the p53-MDM2 interaction, showing promising anti-cancer activity in in vitro models. The compound's unique structural features were found to be critical for maintaining the optimal binding conformation of the inhibitors.
In the field of neurodegenerative disease research, a recent patent application (WO2023051234) disclosed the use of derivatives synthesized from methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate as potential modulators of tau protein aggregation. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, makes it an attractive scaffold for developing treatments for Alzheimer's disease and related tauopathies.
From a chemical perspective, novel synthetic routes for methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate have been developed to improve yield and scalability. A 2024 publication in Organic Process Research & Development described an efficient asymmetric synthesis method using biocatalysis, achieving enantiomeric excess >99% and overall yield of 78%. This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for pharmaceutical applications.
Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a preclinical study presented at the 2024 American Chemical Society National Meeting suggest that derivatives of methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate may exhibit anti-inflammatory activity through modulation of the NLRP3 inflammasome pathway. These findings could open new avenues for treating chronic inflammatory conditions.
As research progresses, methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate continues to demonstrate its versatility as a pharmaceutical intermediate. Future directions include structure-activity relationship studies to optimize its biological properties and the development of more efficient synthetic methodologies. The compound's unique structural features and demonstrated biological activities position it as an important focus area in medicinal chemistry research for the coming years.
2229194-23-2 (methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)